Cas no 2138185-07-4 (Tert-butyl 4-(4-methylpiperidin-1-yl)-4-propylazepane-1-carboxylate)

Tert-butyl 4-(4-methylpiperidin-1-yl)-4-propylazepane-1-carboxylate is a synthetic organic compound featuring a complex heterocyclic structure, combining azepane and piperidine moieties with a tert-butyl carboxylate group. This compound is primarily utilized in pharmaceutical and agrochemical research as a versatile intermediate for the synthesis of bioactive molecules. Its key advantages include structural flexibility, enabling modifications for targeted applications, and stability conferred by the tert-butyl protecting group, which facilitates handling and storage. The presence of both nitrogen-containing rings enhances its potential as a scaffold for developing ligands with selective binding properties. Its well-defined synthetic pathway ensures reproducibility for research and industrial use.
Tert-butyl 4-(4-methylpiperidin-1-yl)-4-propylazepane-1-carboxylate structure
2138185-07-4 structure
Product Name:Tert-butyl 4-(4-methylpiperidin-1-yl)-4-propylazepane-1-carboxylate
CAS No:2138185-07-4
MF:C20H38N2O2
MW:338.52792596817
CID:6262830
PubChem ID:165488808
Update Time:2025-06-11

Tert-butyl 4-(4-methylpiperidin-1-yl)-4-propylazepane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 4-(4-methylpiperidin-1-yl)-4-propylazepane-1-carboxylate
    • 2138185-07-4
    • EN300-784517
    • Tert-butyl 4-(4-methylpiperidin-1-yl)-4-propylazepane-1-carboxylate
    • Inchi: 1S/C20H38N2O2/c1-6-10-20(22-14-8-17(2)9-15-22)11-7-13-21(16-12-20)18(23)24-19(3,4)5/h17H,6-16H2,1-5H3
    • InChI Key: TZXURWWBYAVMFV-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(N1CCCC(CCC)(CC1)N1CCC(C)CC1)=O

Computed Properties

  • Exact Mass: 338.293328459g/mol
  • Monoisotopic Mass: 338.293328459g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 410
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 32.8Ų

Tert-butyl 4-(4-methylpiperidin-1-yl)-4-propylazepane-1-carboxylate Pricemore >>

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Additional information on Tert-butyl 4-(4-methylpiperidin-1-yl)-4-propylazepane-1-carboxylate

Comprehensive Overview of Tert-butyl 4-(4-methylpiperidin-1-yl)-4-propylazepane-1-carboxylate (CAS No. 2138185-07-4)

Tert-butyl 4-(4-methylpiperidin-1-yl)-4-propylazepane-1-carboxylate (CAS No. 2138185-07-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique molecular structure, is often explored for its potential applications in drug discovery and development. The presence of both piperidine and azepane rings in its structure makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its role as a building block for central nervous system (CNS) targeting compounds, given its ability to modulate neurotransmitter pathways.

The compound's tert-butyl group enhances its stability, making it suitable for various synthetic transformations. Its 4-propylazepane moiety contributes to its lipophilicity, which is a critical factor in drug design for improving blood-brain barrier penetration. Recent studies have highlighted its potential in addressing neurodegenerative diseases, a hot topic in modern medicine. With the rising global prevalence of conditions like Alzheimer's and Parkinson's, compounds like Tert-butyl 4-(4-methylpiperidin-1-yl)-4-propylazepane-1-carboxylate are being scrutinized for their therapeutic potential.

From a synthetic chemistry perspective, this compound is often discussed in forums and publications focusing on heterocyclic chemistry and medicinal chemistry. Its CAS No. 2138185-07-4 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in academic and industrial research. The compound's carboxylate functionality allows for further derivatization, enabling the creation of libraries of analogs for high-throughput screening. This aligns with the growing trend of fragment-based drug design, where small molecules are optimized for specific biological targets.

In the context of green chemistry, researchers are also investigating eco-friendly synthetic routes for Tert-butyl 4-(4-methylpiperidin-1-yl)-4-propylazepane-1-carboxylate. Sustainable methodologies, such as catalytic hydrogenation and solvent-free reactions, are being explored to minimize environmental impact. This resonates with the increasing demand for sustainable pharmaceuticals, a key concern among environmentally conscious consumers and regulatory bodies.

Another area of interest is the compound's potential role in precision medicine. With advancements in genomics and proteomics, there is a push to develop tailored therapies for individual patients. The structural flexibility of Tert-butyl 4-(4-methylpiperidin-1-yl)-4-propylazepane-1-carboxylate makes it a candidate for designing personalized drug formulations. This aligns with the broader shift toward patient-centric healthcare, a trend dominating medical conferences and publications.

In summary, Tert-butyl 4-(4-methylpiperidin-1-yl)-4-propylazepane-1-carboxylate (CAS No. 2138185-07-4) is a compound of immense scientific and therapeutic interest. Its applications span drug discovery, neuropharmacology, and sustainable chemistry, making it a focal point for researchers worldwide. As the demand for innovative and effective treatments grows, this compound is poised to play a pivotal role in shaping the future of medicine.

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